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For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Aminoisophthalonitrile, identified by the CAS number 63069-52-3, is an aromatic organic
compound featuring a benzene ring substituted with one amino group and two cyano groups at
positions 1, 2, and 3.[1] Its formal IUPAC name is 2-aminobenzene-1,3-dicarbonitrile.[1] This
molecule serves as a versatile building block in synthetic organic chemistry, with its unique
electronic and structural characteristics making it a valuable precursor for the synthesis of a
variety of heterocyclic compounds and more complex molecular architectures. The presence of
reactive amino and nitrile functionalities allows for a diverse range of chemical transformations,
positioning 2-aminoisophthalonitrile as a compound of significant interest in medicinal
chemistry and materials science. This guide provides a comprehensive overview of its
molecular structure, physicochemical properties, a detailed synthesis protocol, and its
applications, particularly within the realm of drug discovery and development.
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Molecular Structure and Identification

The molecular structure of 2-Aminoisophthalonitrile consists of a central benzene ring with

an amine (-NHz) group at the second position and two nitrile (-C=N) groups at the first and third

positions. This arrangement of functional groups imparts specific reactivity and electronic

properties to the molecule.

Caption: 2D Molecular Structure of 2-Aminoisophthalonitrile.

Physicochemical Properties

A summary of the key physicochemical properties of 2-Aminoisophthalonitrile is presented in

the table below. These computed properties are essential for understanding its behavior in

various chemical and biological systems.

Property Value Source
CAS Number 63069-52-3 PubChem[1]
Molecular Formula CsHsN3 PubChem[1]
Molecular Weight 143.15 g/mol PubChem[1]
2-aminobenzene-1,3-
IUPAC Name ) o PubChem[1]
dicarbonitrile
C1=CC(=C(C(=C1)CH#N)N)C#
SMILES N PubChem[1]
XLogP3 1.2 PubChem[1]
Hydrogen Bond Donor Count 1 PubChem[1]
Hydrogen Bond Acceptor
3 PubChem[1]
Count
Rotatable Bond Count 0 PubChem[1]

Synthesis of 2-Aminoisophthalonitrile
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An efficient and regioselective method for the synthesis of 2-aminoisophthalonitriles involves
the carb-anion-induced ring transformation of functionalized 2H-pyran-2-ones with
malononitrile.[2] This approach is advantageous as it allows for the creation of the aromatic ring
under mild, room temperature conditions, avoiding the need for harsh thermal conditions often
required in alternative methods like Diels-Alder reactions.[2]

Experimental Protocol: Ring Transformation Synthesis

This protocol describes a general procedure for the synthesis of a 2-aminoisophthalonitrile
derivative from a corresponding 2H-pyran-2-one.

Materials:

Substituted 2H-pyran-2-one (1.0 eq)

o Malononitrile (1.2 eq)

o Potassium Hydroxide (KOH), powdered (2.0 eq)

e Dimethylformamide (DMF)

e |ce water

e Dilute Hydrochloric Acid (HCI)

« Silica gel for column chromatography

o Appropriate solvents for column chromatography (e.g., ethyl acetate/hexane mixture)
Procedure:

e Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve the
substituted 2H-pyran-2-one in a minimal amount of DMF.

o Addition of Reagents: To the stirred solution, add malononitrile followed by powdered
potassium hydroxide.
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o Reaction: Allow the reaction mixture to stir at room temperature for 14-16 hours. The
progress of the reaction can be monitored by thin-layer chromatography (TLC).

e Work-up: Upon completion, pour the reaction mixture into ice water.

» Neutralization: Carefully neutralize the aqueous mixture with dilute HCI. A precipitate of the
crude product should form.

« Isolation: Collect the crude product by vacuum filtration and wash with cold water.

« Purification: Purify the crude product by column chromatography on silica gel using an
appropriate solvent system to afford the pure 2-aminoisophthalonitrile derivative.[2]

Causality Behind Experimental Choices:

Malononitrile: Serves as the source of the carbanion, which is the key nucleophile that
initiates the ring transformation of the 2H-pyran-2-one.

» Potassium Hydroxide (KOH): A strong base used to deprotonate the acidic methylene
protons of malononitrile, generating the reactive carbanion.

o Dimethylformamide (DMF): A polar aprotic solvent that effectively dissolves the reactants and
facilitates the ionic reaction mechanism.

 Room Temperature Reaction: The mild reaction conditions are a significant advantage of this
method, preserving sensitive functional groups and reducing the formation of byproducts.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. 2-Aminoisophthalonitrile | CBH5N3 | CID 10931545 - PubChem
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e 2.researchgate.net [researchgate.net]

¢ To cite this document: BenchChem. [An In-depth Technical Guide to 2-
Aminoisophthalonitrile: Synthesis, Properties, and Applications]. BenchChem, [2026]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b1278372/docs#an-in-depth-
technical-guide-to-2-aminoisophthalonitrile-synthesis-properties-and-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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